5-Methyl-2-[(prop-2-enoylamino)methyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 5-methyl-2-[(prop-2-enoylamino)methyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C9H10N2O3S/c1-3-6(12)10-4-7-11-8(9(13)14)5(2)15-7/h3H,1,4H2,2H3,(H,10,12)(H,13,14)
• InChI Key: ASPLSABWEXMLNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)CNC(=O)C=C)C(=O)O
• Molecular Formula: C9H10N2O3S
• Molecular Weight: 226.25 g/mol

Description

5-Methyl-2-[(prop-2-enoylamino)methyl]-1,3-thiazole-4-carboxylic acid (MTCA) is a thiazole derivative that has been extensively studied for its potential use in various scientific research applications. MTCA is a heterocyclic compound that contains a thiazole ring and a carboxylic acid group. It is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

• Novel Approach to Pyrrolo[2,1-b]thiazoles : Researchers have synthesized pyrrolo[2,1-b]thiazoles, indicating potential applications in chemical synthesis and possibly pharmaceuticals (Tverdokhlebov et al., 2003).

• Antibacterial Study of Thiazole Derivatives : A study explored the antibacterial properties of new 2-amino-5-aryl-1,3-thiazole-4-carboxylic acid derivatives, suggesting its use in developing antibacterial agents (Al Dulaimy et al., 2017).

• Pharmacology of Thiazole Carboxylic Acids : Basic esters of thiazole carboxylic acids have been examined for their pharmacological properties, including spasmolytic and CNS stimulant properties (Chance et al., 1946).

• N-Substituted Thiazole Derivatives : Acylation of 2-amino-4-methylthiazole-5-carboxylic acid led to the production of various derivatives, indicating synthetic versatility for further applications (Dovlatyan et al., 2004).

• Antimicrobial Activity of Thiazole Derivatives : A study synthesized new derivatives of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid and evaluated their antimicrobial activity, mainly against Gram-positive bacteria (Paruch et al., 2021).

• Synthesis of Thiopyrano[2,3-d][1,3]thiazole Derivatives : Researchers developed novel derivatives of thiopyrano[2,3-d][1,3]thiazole via hetero-Diels–Alder reactions, indicating potential applications in organic synthesis (Zelisko et al., 2021).

• Antimalarial Activity of Thiazole Derivatives : A series of 2-(2-hydrazinyl)thiazole derivatives were synthesized and evaluated for their antimalarial activity, showing significant inhibitory potential against Plasmodium falciparum (Makam et al., 2014).